WIN 64338 hydrochloride

• CAS No.: 163727-74-0
• Product Name: WIN 64338 hydrochloride
• Molecular Formula: C45H69Cl2N4OP
• Molecular Weight: 783.9 g/mol
• IUPAC Name: tributyl-[[4-[[(2S)-2-[(N,N'-dicyclohexylcarbamimidoyl)amino]-3-naphthalen-2-ylpropanoyl]amino]phenyl]methyl]phosphanium;chloride;hydrochloride
• Standard InChI: InChI=1S/C45H67N4OP.2ClH/c1-4-7-30-51(31-8-5-2,32-9-6-3)35-36-25-28-42(29-26-36)46-44(50)43(34-37-24-27-38-18-16-17-19-39(38)33-37)49-45(47-40-20-12-10-13-21-40)48-41-22-14-11-15-23-41;;/h16-19,24-29,33,40-41,43H,4-15,20-23,30-32,34-35H2,1-3H3,(H2-,46,47,48,49,50);2*1H/t43-;;/m0../s1
• Standard InChIKey: YYJGBEZPVOUBMJ-KRFCICRISA-N
• Isomeric SMILES: CCCC[P+](CCCC)(CCCC)CC1=CC=C(C=C1)NC(=O)[C@H](CC2=CC3=CC=CC=C3C=C2)NC(=NC4CCCCC4)NC5CCCCC5.Cl.[Cl-]
• SMILES: CCCC[P+](CCCC)(CCCC)CC1=CC=C(C=C1)NC(=O)C(CC2=CC3=CC=CC=C3C=C2)NC(=NC4CCCCC4)NC5CCCCC5.Cl.[Cl-]
• Canonical SMILES: CCCC[P+](CCCC)(CCCC)CC1=CC=C(C=C1)NC(=O)C(CC2=CC3=CC=CC=C3C=C2)NC(=NC4CCCCC4)NC5CCCCC5.Cl.[Cl-]
• Appearance: White to off-white solid powder.
• Description: WIN 64338 hydrochloride is a potent, non-peptide, competitive bradykinin B2 receptor antagonist.WIN 64338 inhibits [3H]-bradykinin binding on guinea pig trachea with nanomolar affinity but is not active in the rabbit aorta (the classical bradykinin B1 preparation).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ((4-((2-((bis(cyclohexylamino)methylene)amino)-3-(2-naphthyl)-1-oxopropyl)amino)phenyl)methyl)tributylphosphonium chloride monohydrochloride; Phosphonium, ((4-((2-((bis(cyclohexylamino)methylene)amino)-3-(2-naphthalenyl)-1-oxopropyl)amino)phenyl)methyl)tributyl-, chloride, (S)-; WIN 64338; WIN-64338
• Reference: 1: Scherrer D, Schmidlin F, Lach E, Da Silva A, Landry Y, Gies JP. Effect of WIN 64338, a B2 bradykinin receptor antagonist on guinea-pig tracheal smooth muscle cells in culture. Fundam Clin Pharmacol. 1998;12(2):188-93. PubMed PMID: 9565773.; 2: Hall JM, Figini M, Butt SK, Geppetti P. Inhibition of bradykinin-evoked trigeminal nerve stimulation by the non-peptide bradykinin B2 receptor antagonist WIN 64338 in vivo and in vitro. Br J Pharmacol. 1995 Dec;116(8):3164-8. PubMed PMID: 8719791; PubMed Central PMCID: PMC1909173.; 3: Scherrer D, Daeffler L, Trifilieff A, Gies JP. Effects of WIN 64338, a nonpeptide bradykinin B2 receptor antagonist, on guinea-pig trachea. Br J Pharmacol. 1995 Aug;115(7):1127-8. PubMed PMID: 7582533; PubMed Central PMCID: PMC1908803.; 4: Sawutz DG, Salvino JM, Dolle RE, Seoane PR, Farmer SG. Pharmacology and structure--activity relationships of the nonpeptide bradykinin receptor antagonist WIN 64338. Can J Physiol Pharmacol. 1995 Jul;73(7):805-11. Review. PubMed PMID: 8846413.; 5: Wirth KJ, Schölkens BA, Wiemer G. The bradykinin B2 receptor antagonist WIN 64338 inhibits the effect of des-Arg9-bradykinin in endothelial cells. Eur J Pharmacol. 1994 Dec 15;288(1):R1-2. PubMed PMID: 7705460.; 6: Sawutz DG, Salvino JM, Dolle RE, Casiano F, Ward SJ, Houck WT, Faunce DM, Douty BD, Baizman E, Awad MM, et al. The nonpeptide WIN 64338 is a bradykinin B2 receptor antagonist. Proc Natl Acad Sci U S A. 1994 May 24;91(11):4693-7. PubMed PMID: 8197121; PubMed Central PMCID: PMC43854.
• PubChem Compound: 9832172
• Last Modified: Nov 11 2021